Cas no 1551841-28-1 (2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid)

• Product Name: 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid
• CAS No: 1551841-28-1
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• MDL: MFCD25202189
• CID: 5210127
• Update Time: 2026-03-06

2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid

• MDL： MFCD25202189
• Inchi： 1S/C12H12N2O3S/c1-7-10(11(15)16)14-12(18-7)13-8-5-3-4-6-9(8)17-2/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： VSXGYIXWAULARR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(O)=O)N=C1NC1=CC=CC=C1OC

Additional information on 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid

2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid

The compound 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid (CAS No. 1551841-28-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a thiazole ring, a methoxyphenyl group, and a carboxylic acid functional group, making it a versatile compound with diverse applications in pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid through various routes. Researchers have explored the use of microwave-assisted synthesis, which significantly reduces reaction times and enhances yields. This approach has been particularly beneficial for scaling up production to meet the growing demand for this compound in research and development sectors.

The biological activity of 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid has been a focal point of recent studies. Investigations into its anti-inflammatory properties have revealed promising results, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, studies on its antioxidant activity have demonstrated its ability to scavenge free radicals, making it a candidate for applications in skincare products and food additives.

In the pharmaceutical industry, 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid has shown potential as a drug delivery agent. Its ability to form stable complexes with metal ions has been exploited in the development of targeted drug delivery systems. Recent research has highlighted its compatibility with biodegradable polymers, further enhancing its suitability for controlled-release formulations.

The agricultural sector has also benefited from the unique properties of this compound. Studies have shown that 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid can act as an effective plant growth regulator. Its ability to modulate plant hormone signaling pathways has led to increased crop yields in experimental trials. This discovery has opened new avenues for sustainable agriculture practices.

From a materials science perspective, 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid has demonstrated remarkable potential as a building block for advanced materials. Its incorporation into polymer matrices has resulted in materials with enhanced mechanical strength and thermal stability. Researchers are currently exploring its use in the development of high-performance polymers for aerospace and automotive industries.

In conclusion, 2-(2-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid (CAS No. 1551841-28-1) is a multifaceted compound with vast opportunities across various fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to science and industry alike.